N-(4-ethoxyphenyl)-2-(5-methoxy-1-oxoisoquinolin-2-yl)acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-(5-methoxy-1-oxoisoquinolin-2-yl)acetamide
• InChI: InChI=1S/C20H20N2O4/c1-3-26-15-9-7-14(8-10-15)21-19(23)13-22-12-11-16-17(20(22)24)5-4-6-18(16)25-2/h4-12H,3,13H2,1-2H3,(H,21,23)
• InChI Key: JTGKYACTIDNLHE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CN2C=CC3=C(C2=O)C=CC=C3OC
• Molecular Formula: C20H20N2O4
• Molecular Weight: 352.4 g/mol

Description

N-(4-ethoxyphenyl)-2-(5-methoxy-1-oxoisoquinolin-2-yl)acetamide, also known as EMA401, is a small-molecule drug candidate that has been developed for the treatment of chronic pain. EMA401 is a highly selective antagonist of the angiotensin II type 2 receptor (AT2R).

Mechanism of Action

N-(4-ethoxyphenyl)-2-(5-methoxy-1-oxoisoquinolin-2-yl)acetamide acts as a selective antagonist of the AT2R, which is a G protein-coupled receptor that is involved in the regulation of blood pressure and cardiovascular function. By blocking the AT2R, N-(4-ethoxyphenyl)-2-(5-methoxy-1-oxoisoquinolin-2-yl)acetamide can reduce pain signaling in the nervous system and provide pain relief.
Biochemical and Physiological Effects:
N-(4-ethoxyphenyl)-2-(5-methoxy-1-oxoisoquinolin-2-yl)acetamide has been shown to reduce pain behavior in animal models of neuropathic pain, inflammatory pain, and cancer pain. The drug has also been shown to reduce the release of pro-inflammatory cytokines and chemokines in the spinal cord, which are associated with pain signaling. N-(4-ethoxyphenyl)-2-(5-methoxy-1-oxoisoquinolin-2-yl)acetamide has no effect on blood pressure or heart rate, indicating that it is a safe and selective drug candidate.

Advantages and Limitations for Lab Experiments

N-(4-ethoxyphenyl)-2-(5-methoxy-1-oxoisoquinolin-2-yl)acetamide is a highly selective drug candidate that has been shown to be effective in reducing pain in various animal models. However, the drug has a relatively short half-life and may require frequent dosing to maintain therapeutic levels. In addition, N-(4-ethoxyphenyl)-2-(5-methoxy-1-oxoisoquinolin-2-yl)acetamide has not yet been approved for clinical use and further studies are needed to determine its safety and efficacy in humans.

Future Directions

Future research on N-(4-ethoxyphenyl)-2-(5-methoxy-1-oxoisoquinolin-2-yl)acetamide could focus on the development of more potent and long-lasting analogs of the drug. In addition, studies could be conducted to explore the potential use of N-(4-ethoxyphenyl)-2-(5-methoxy-1-oxoisoquinolin-2-yl)acetamide in combination with other pain medications to enhance its effectiveness. Finally, further clinical trials are needed to determine the safety and efficacy of N-(4-ethoxyphenyl)-2-(5-methoxy-1-oxoisoquinolin-2-yl)acetamide in humans and to obtain regulatory approval for its use in the treatment of chronic pain.

Synthesis Methods

N-(4-ethoxyphenyl)-2-(5-methoxy-1-oxoisoquinolin-2-yl)acetamide can be synthesized using a multi-step process starting from commercially available starting materials. The synthesis involves the reaction of 5-methoxy-1-oxoisoquinoline-2-carboxylic acid with 4-ethoxyaniline in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) to form the corresponding amide. The amide is then reduced using a reducing agent such as lithium aluminum hydride (LiAlH4) to form the final product, N-(4-ethoxyphenyl)-2-(5-methoxy-1-oxoisoquinolin-2-yl)acetamide.

Scientific Research Applications

N-(4-ethoxyphenyl)-2-(5-methoxy-1-oxoisoquinolin-2-yl)acetamide has been extensively studied for its potential use in the treatment of chronic pain. Several preclinical studies have shown that N-(4-ethoxyphenyl)-2-(5-methoxy-1-oxoisoquinolin-2-yl)acetamide can effectively reduce pain in various animal models of neuropathic and inflammatory pain. In addition, N-(4-ethoxyphenyl)-2-(5-methoxy-1-oxoisoquinolin-2-yl)acetamide has been shown to be safe and well-tolerated in human clinical trials.